Cas no 21461-45-0 (Phenanthrene,9-(2-nitroethenyl)-)

Phenanthrene,9-(2-nitroethenyl)- structure
21461-45-0 structure
Product Name:Phenanthrene,9-(2-nitroethenyl)-
CAS No:21461-45-0
MF:C16H11NO2
MW:249.264044046402
CID:289371
PubChem ID:5381177
Update Time:2025-04-19

Phenanthrene,9-(2-nitroethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene,9-(2-nitroethenyl)-
    • 9-[(Z)-2-nitroethenyl]phenanthrene
    • 1-Nitro-2-< phenanthryl-(9)> -aethen
    • 9-(2-nitro-vinyl)-phenanthrene
    • AC1NTHCW
    • NSC112391
    • DTXSID10419048
    • NSC-112391
    • 21461-45-0
    • Inchi: 1S/C16H11NO2/c18-17(19)10-9-13-11-12-5-1-2-6-14(12)16-8-4-3-7-15(13)16/h1-11H/b10-9-
    • InChI Key: KBPMDLZIYNESQD-KTKRTIGZSA-N
    • SMILES: [O-][N+](/C=C\C1C=C2C=CC=CC2=C2C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 249.07900
  • Monoisotopic Mass: 249.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.82000
  • LogP: 4.76360
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